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Compound of Interest

Compound Name: 4,6-Difluoropyridin-3-ol

Cat. No.: B596940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for a comprehensive Safety Data Sheet (SDS). While compiled with

diligence, the information herein is based on publicly available data which is limited. Users

should always consult the official SDS provided by the supplier before handling this chemical

and adhere to all institutional and regulatory safety protocols.

Introduction
4,6-Difluoropyridin-3-ol is a fluorinated pyridine derivative with potential applications in

medicinal chemistry and organic synthesis. Its structural features, including the pyridine core,

hydroxyl group, and fluorine substituents, make it a valuable building block for the development

of novel compounds. This guide provides a summary of the known safety and handling

information for 4,6-Difluoropyridin-3-ol to promote its safe use in a laboratory setting.

Hazard Identification and Classification
Based on available information, 4,6-Difluoropyridin-3-ol is classified as a hazardous

substance. The following summarizes its known hazard classifications.

GHS Pictograms:
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(GHS07)

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P313: Get medical advice/ attention.

P337: If eye irritation persists:

P338: Remove contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4,6-Difluoropyridin-3-ol is
provided in the table below. Data for some properties are not available and are indicated as

such.
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Property Value

CAS Number 1227597-52-5[1]

Molecular Formula C5H3F2NO[1]

Molecular Weight 131.08 g/mol

Physical Form Liquid

Purity 95%

IUPAC Name 4,6-difluoro-3-pyridinol

InChI Key AWZXKMWNYBJVLA-UHFFFAOYSA-N

Storage Temperature Refrigerator

Experimental Protocols: Safe Handling and Storage
Due to the limited availability of specific experimental protocols for 4,6-Difluoropyridin-3-ol,
the following are general best practices for handling chemicals with similar hazard profiles.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change gloves

immediately if contaminated.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.

4.2. Engineering Controls

All work with 4,6-Difluoropyridin-3-ol should be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.

An emergency eyewash station and safety shower should be readily accessible.
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4.3. Handling Procedures

Avoid direct contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

4.4. Storage

Store in a refrigerator as recommended.

Keep in a tightly sealed, properly labeled container.

Store away from incompatible materials. While specific incompatibility data is not available

for this compound, as a general precaution for related compounds, avoid strong oxidizing

agents, strong acids, and strong bases.[2]

First Aid Measures
In case of exposure, follow these first aid guidelines and seek immediate medical attention.

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

If on Skin: Remove contaminated clothing. Wash skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move person into fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Spills and Disposal
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6.1. Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in Section 4.1.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

6.2. Waste Disposal

Dispose of waste in accordance with all local, regional, and national regulations for

hazardous chemical waste.

Do not dispose of down the drain or into the environment.

Logical Workflow for Handling Hazardous
Chemicals
The following diagram illustrates a general workflow for the safe handling of a laboratory

chemical like 4,6-Difluoropyridin-3-ol.
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Caption: General workflow for safe laboratory chemical handling.
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Conclusion
4,6-Difluoropyridin-3-ol is a hazardous chemical that requires careful handling to mitigate

risks. While a complete safety profile is not publicly available, the existing data indicates that it

is harmful if swallowed and can cause skin and serious eye irritation. Adherence to standard

laboratory safety protocols, including the use of appropriate personal protective equipment and

engineering controls, is essential for its safe use. Researchers should exercise caution and

always refer to the supplier's safety data sheet for the most current and comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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